Cas no 13880-79-0 (Thiocyanic acid, (methylthio)methyl ester)

• Product Name: Thiocyanic acid, (methylthio)methyl ester
• CAS No: 13880-79-0
• MF: C₃H₅NS₂
• MW: 119.20849776268
• CID: 1255130
• PubChem ID: 85626208
• Update Time: 2025-04-20

Thiocyanic acid, (methylthio)methyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, (methylthio)methyl ester
• DTXSID401273408
• 13880-79-0

• Inchi： 1S/C3H5NS2/c1-5-3-6-2-4/h3H2,1H3
• InChI Key： NYUWWFDJURWDJI-UHFFFAOYSA-N
• SMILES： S(C)CSC#N

Computed Properties

• Exact Mass: 118.98634151g/mol
• Monoisotopic Mass: 118.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 62.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4Ų